dimethyl({1H-pyrrolo[2,3-c]pyridin-3-yl}methyl)amine

• IUPAC Name: N,N-dimethyl-1-(1H-pyrrolo[2,3-c]pyridin-3-yl)methanamine
• InChI: InChI=1S/C10H13N3/c1-13(2)7-8-5-12-10-6-11-4-3-9(8)10/h3-6,12H,7H2,1-2H3
• InChI Key: DDPMLJKOKMCYEG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CNC2=C1C=CN=C2
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol

Description

Dimethyl({1H-pyrrolo[2,3-c]pyridin-3-yl}methyl)amine is a chemical compound with the molecular formula C10H13N3. It is a derivative of 1H-pyrrolo[2,3-b]pyridine, which has been reported to have potent activities against FGFR1, 2, and 3.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including dimethyl({1H-pyrrolo[2,3-c]pyridin-3-yl}methyl)amine, involves various synthetic routes such as cyclization, ring annulation, cycloaddition, and direct C-H arylation. The synthetic process starts with a Knorr’s reaction.

Molecular Structure Analysis

The molecular structure of dimethyl({1H-pyrrolo[2,3-c]pyridin-3-yl}methyl)amine consists of a pyrrole ring and a pyrazine ring. The molecular weight of this compound is 175.23.

Physical And Chemical Properties Analysis

The boiling point of dimethyl({1H-pyrrolo[2,3-c]pyridin-3-yl}methyl)amine is predicted to be 318.2±27.0 °C, and its density is predicted to be 1.155±0.06 g/cm3. The pKa of this compound is predicted to be 14.66±0.40.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Pyrroles are essential heterocycles in pharmaceuticals. Dimethyl({1H-pyrrolo[2,3-c]pyridin-3-yl}methyl)amine derivatives could serve as potential drug candidates. .

Materials Science: Aggregation-Induced Emission Enhancement (AIEE)

Surprisingly, pyrrolo[1,2-a]pyrimidines derived from NH-pyrroles exhibit time-dependent aggregation-induced emission enhancement (AIEE). .

Organic Synthesis and Methodology Development

Researchers can explore novel synthetic methods using dimethyl({1H-pyrrolo[2,3-c]pyridin-3-yl}methyl)amine as a starting material. Metal-free approaches, such as consecutive chemoselective double cyanation, have been successful in constructing unsymmetrically tetrasubstituted NH-pyrroles. .

Safety and Hazards

The safety and hazards of dimethyl({1H-pyrrolo[2,3-c]pyridin-3-yl}methyl)amine are not clearly recognized.

Future Directions

The future directions for the research of dimethyl({1H-pyrrolo[2,3-c]pyridin-3-yl}methyl)amine could involve further exploration of its synthesis, chemical reactions, mechanism of action, and biological activities. This compound could potentially be used in the development of new leads to treat various diseases.

Mechanism of Action

Target of Action

The primary target of this compound is the fibroblast growth factor receptors (FGFRs) . FGFRs play an essential role in various types of tumors, making them an attractive target for cancer therapy . The compound exhibits potent activities against FGFR1, 2, and 3 .

Mode of Action

The compound interacts with its targets (FGFRs) by inhibiting their activity . This inhibition is achieved through the compound’s ability to bind to the receptors, thereby preventing their normal function . The compound has shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis .

Biochemical Pathways

The compound affects the FGFR signaling pathway, which regulates organ development, cell proliferation and migration, angiogenesis, and other processes . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCg, and PI3K–Akt .

Pharmacokinetics

The compound’s low molecular weight suggests it may have beneficial pharmacokinetic properties .

Result of Action

The compound’s action results in the inhibition of cell proliferation and the induction of apoptosis in breast cancer 4T1 cells . It also significantly inhibits the migration and invasion of these cells .